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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B10775394 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe and compliant work

environment. This document provides essential, step-by-step guidance for the safe disposal of

Antiblaze 100, a chlorinated phosphate ester flame retardant.

Antiblaze 100, also known as Antiblaze V6, requires careful management as a halogenated

organic compound. Adherence to established protocols is critical to protect personnel and the

environment. The primary recommended method of disposal for Antiblaze 100 is high-

temperature incineration.[1]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate personal

protective equipment (PPE), including safety glasses or goggles, chemical-resistant gloves,

and a lab coat.[1] All handling of Antiblaze 100 waste should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to avoid inhalation of any potential vapors.

Waste Segregation and Collection
Proper segregation of chemical waste is a critical first step in the disposal process.

Halogenated and non-halogenated organic wastes must be collected in separate, clearly

labeled containers.
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Step 1: Container Selection Select a chemically compatible and leak-proof container for

collecting Antiblaze 100 waste. Polyethylene or glass containers are generally suitable. The

container must have a secure, tight-fitting lid.

Step 2: Waste Labeling Label the waste container clearly with the words "Hazardous Waste"

and the full chemical name, "Antiblaze 100" or "Chlorinated Phosphate Ester Waste." Do not

use abbreviations. The label should also include the date when the first drop of waste is added

to the container.

Step 3: Waste Accumulation Collect all waste containing Antiblaze 100, including

contaminated labware (e.g., pipette tips, gloves), in the designated container. Keep the

container closed at all times, except when adding waste.

Storage of Antiblaze 100 Waste
Waste containers must be stored in a designated Satellite Accumulation Area (SAA) within the

laboratory, at or near the point of generation. The SAA should be away from sources of ignition

and incompatible materials. Ensure the storage area has secondary containment to capture

any potential leaks.

Disposal Procedure
The recommended disposal method for Antiblaze 100 is incineration at a licensed hazardous

waste facility.[1] This process utilizes high temperatures to break down the chemical into less

hazardous components. The incinerator must be equipped with an afterburner and a scrubber

to neutralize harmful combustion byproducts, such as hydrogen chloride.[1]

Under no circumstances should Antiblaze 100 be disposed of down the drain or in regular

landfill trash.[1] This substance is not to be disposed of in sanitary sewers, storm sewers, or

landfills.[1]

To arrange for disposal, contact your institution's Environmental Health and Safety (EHS)

office. They will provide guidance on the proper procedures for waste pickup and will work with

a licensed hazardous material disposal company for final disposal.

Quantitative Data and Regulatory Information
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The following table summarizes key quantitative and regulatory information pertinent to the

disposal of Antiblaze 100.

Parameter Value/Information Source

Primary Disposal Method
Incineration with afterburner

and scrubber
[1]

Prohibited Disposal Methods
Sanitary sewers, storm

sewers, landfills
[1]

RCRA Hazardous Waste

Codes (Potential)

F001, F002 (if mixed with

spent halogenated solvents).

The final determination of the

waste code is the responsibility

of the generator.

[2]

Satellite Accumulation Area

(SAA) Limit

A maximum of 55 gallons of

hazardous waste may be

stored. For acutely toxic "P-

listed" waste, the limit is one

quart.

Experimental Workflow for Antiblaze 100 Disposal
The following diagram illustrates the step-by-step workflow for the proper disposal of Antiblaze
100 from a laboratory setting.
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Laboratory Operations

Waste Disposal Pathway

Step 1: Waste Generation
(Antiblaze 100 & contaminated items)

Step 2: Segregation
(Collect in dedicated Halogenated Waste container)

Segregate immediately

Step 3: Container Labeling
('Hazardous Waste', Chemical Name, Date)

Properly identify

Step 4: Storage
(Closed container in Satellite Accumulation Area with secondary containment)

Store safely

Step 5: EHS Notification
(Request waste pickup)

When container is full or per schedule

Step 6: Licensed Waste Hauler
(Transport to approved facility)

Coordination

Step 7: Incineration
(High-temperature with afterburner and scrubber)

Thermal destruction

Final Disposition
(Neutralized emissions & ash)

Decomposition

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Antiblaze 100 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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